Cas no 1803882-93-0 (3-Bromo-4-(3-bromopropyl)phenol)

• Product Name: 3-Bromo-4-(3-bromopropyl)phenol
• CAS No: 1803882-93-0
• MF: C₉H₁₀Br₂O
• MW: 293.98310136795
• CID: 4978624
• Update Time: 2025-06-14

3-Bromo-4-(3-bromopropyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(3-bromopropyl)phenol

• Inchi： 1S/C9H10Br2O/c10-5-1-2-7-3-4-8(12)6-9(7)11/h3-4,6,12H,1-2,5H2
• InChI Key： XNAJDEZAPSCQHM-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(=CC=1Br)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2

Additional information on 3-Bromo-4-(3-bromopropyl)phenol

Comprehensive Analysis of 3-Bromo-4-(3-bromopropyl)phenol (CAS No. 1803882-93-0): Properties, Applications, and Industry Insights

3-Bromo-4-(3-bromopropyl)phenol (CAS No. 1803882-93-0) is a halogenated phenolic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The presence of bromine atoms at both the aromatic ring and the alkyl chain enhances its reactivity, making it a valuable intermediate in organic synthesis. Researchers are increasingly exploring its potential in designing bioactive molecules, particularly in the development of antimicrobial and antifungal agents.

One of the most frequently asked questions about 3-Bromo-4-(3-bromopropyl)phenol revolves around its synthesis and purification methods. The compound is typically synthesized through electrophilic aromatic substitution, followed by side-chain bromination. Advanced techniques like column chromatography and recrystallization are employed to achieve high purity, which is critical for applications in fine chemicals. The demand for halogenated phenols like this compound has surged due to their role in creating specialized polymers and agrochemicals.

In the context of sustainability, 3-Bromo-4-(3-bromopropyl)phenol aligns with the growing interest in green chemistry. Researchers are investigating solvent-free reactions and catalytic methods to minimize environmental impact during its production. This trend reflects broader industry shifts toward eco-friendly synthetic routes, a topic highly searched in academic and industrial forums. Additionally, its stability under various pH conditions makes it a candidate for controlled-release formulations in drug delivery systems.

The compound’s molecular weight (C₉H₁₀Br₂O) and lipophilicity are key parameters driving its utility in medicinal chemistry. Recent studies highlight its potential as a scaffold for kinase inhibitors, addressing queries about its role in targeted cancer therapies. Its bromopropyl moiety also facilitates conjugation with biomolecules, expanding its use in proteomics and diagnostics. These applications are frequently discussed in patent literature, underscoring its commercial relevance.

From an analytical perspective, 3-Bromo-4-(3-bromopropyl)phenol is characterized using techniques like NMR, HPLC, and mass spectrometry. These methods ensure batch-to-batch consistency, a concern often raised by quality control professionals. The compound’s spectral data (e.g., 1H NMR peaks at δ 7.4–7.6 ppm) are well-documented, aiding in its identification. Such details are crucial for laboratories focusing on method validation, a trending topic in analytical science communities.

Market analysts note rising demand for brominated phenolic derivatives in Asia-Pacific regions, driven by pharmaceutical and agrochemical industries. Searches for "halogenated phenol suppliers" and "CAS 1803882-93-0 price trends" have spiked, reflecting its economic significance. Regulatory compliance, especially regarding halogenated byproducts, remains a critical discussion point, aligning with global chemical safety standards like REACH and TSCA.

In conclusion, 3-Bromo-4-(3-bromopropyl)phenol exemplifies the intersection of innovation and practicality in modern chemistry. Its versatility in synthesis, coupled with emerging applications in life sciences, positions it as a compound of enduring interest. Future research may explore its derivatives for niche applications, further solidifying its role in advanced material science and drug discovery.